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Compound of Interest

Compound Name: 2,6-Dichlorobenzoic acid

Cat. No.: B041355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,6-Dichlorobenzoic acid, a significant

compound in various chemical and pharmaceutical applications. This document outlines its

chemical properties, molecular structure, synthesis protocols, and key applications, with a

focus on its relevance in research and development.

Core Data Summary
2,6-Dichlorobenzoic acid, a halogenated carboxylic acid, is a white crystalline solid.[1][2] Its

key quantitative properties are summarized below for easy reference and comparison.
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Property Value Source

CAS Number 50-30-6 [3][4][5]

Molecular Formula C₇H₄Cl₂O₂ [1][4][5]

Molecular Weight 191.01 g/mol [1][3]

Melting Point 139-145 °C [6]

Boiling Point 298.7 °C at 760 mmHg [6]

Water Solubility 0.1-1 g/100 mL at 19 °C [2][6]

pKa 1.69 ± 0.10 (Predicted) [2]

Appearance
Needles (from ethanol) or

white solid
[1][2]

Molecular Structure and Identification
2,6-Dichlorobenzoic acid is a derivative of benzoic acid with two chlorine atoms substituted at

the ortho positions relative to the carboxyl group.[1] This substitution pattern creates significant

steric hindrance, which influences its chemical reactivity.[7]

Key identifiers for this compound include:

IUPAC Name: 2,6-dichlorobenzoic acid[1]

SMILES: C1=CC(=C(C(=C1)Cl)C(=O)O)Cl[1]

InChI: InChI=1S/C7H4Cl2O2/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H,(H,10,11)[1][4]

InChIKey: MRUDNSFOFOQZDA-UHFFFAOYSA-N[1][4]

The molecular structure is depicted in the diagram below.

Caption: 2D structure of 2,6-Dichlorobenzoic acid.

Experimental Protocols: Synthesis Methods
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2,6-Dichlorobenzoic acid can be synthesized through various routes. Below are detailed

methodologies for two common experimental protocols.

Method 1: Chlorination of 2,6-Dichlorobenzal Chloride
This process involves the chlorination of 2,6-dichlorobenzal chloride in the presence of water

and a Lewis acid catalyst.[8]

Materials:

2,6-Dichlorobenzal chloride

Chlorine gas

Water

Lewis acid catalyst (e.g., anhydrous ferric chloride)

Ethanol (for precipitation)

Procedure:

Charge a suitable reaction vessel with 2,6-dichlorobenzal chloride and a catalytic amount of

a Lewis acid.

Introduce chlorine gas into the reaction mixture.

Slowly add 2 to 2.5 moles of water per mole of 2,6-dichlorobenzal chloride to the vessel. The

use of steam can help maintain the desired reaction temperature.[8]

Maintain the reaction mixture at the appropriate temperature to facilitate the chlorination

process.

Upon completion of the reaction, cool the mixture to induce crystallization of 2,6-
dichlorobenzoic acid.

The resulting product may contain the anhydride of 2,6-dichlorobenzoic acid, which can be

precipitated by the addition of ethanol.[8]
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If pure acid is desired, the anhydride can be hydrolyzed to the acid by the addition of water.

[8]

Filter the crystalline product and wash with a suitable solvent.

Dry the final product under vacuum.

Method 2: Hydrolysis of 2,6-Dichlorobenzoyl Chloride
This method involves the chlorination of 2,6-dichlorobenzaldehyde to form 2,6-dichlorobenzoyl

chloride, which is subsequently hydrolyzed.[9]

Step A: Synthesis of 2,6-Dichlorobenzoyl Chloride

Dissolve 2,6-dichlorobenzaldehyde in an organic solvent such as dichloroethane or

chlorobenzene in a reaction flask.[9]

Bubble chlorine gas through the solution to carry out the chlorination reaction, yielding 2,6-

dichlorobenzoyl chloride.[9]

Step B: Hydrolysis to 2,6-Dichlorobenzoic Acid

Slowly add a predetermined amount of water to the 2,6-dichlorobenzoyl chloride from Step

A.

Heat the mixture to reflux for 1-1.5 hours.[9]

Cool the reaction mixture to 25 °C.[9]

The 2,6-dichlorobenzoic acid will precipitate out of the solution.

Isolate the product by filtration.

The following diagram illustrates the workflow for the synthesis of 2,6-Dichlorobenzoic acid
via the hydrolysis of 2,6-dichlorobenzoyl chloride.

2,6-Dichlorobenzaldehyde Chlorination with Cl2
in organic solvent 2,6-Dichlorobenzoyl chloride Hydrolysis

(H2O, reflux) 2,6-Dichlorobenzoic acid
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Click to download full resolution via product page

Caption: Synthesis workflow of 2,6-Dichlorobenzoic acid.

Applications in Research and Drug Development
2,6-Dichlorobenzoic acid is a versatile compound with numerous applications in various

fields, particularly in organic synthesis and medicinal chemistry.

Organic Synthesis: It serves as a crucial reagent and intermediate in a wide range of organic

reactions.[10] The carboxyl group can undergo esterification and amidation reactions, while

the chlorine atoms can participate in palladium-catalyzed cross-coupling reactions to form

multi-substituted aryl compounds.[10] It can also be converted to the corresponding acyl

chloride by reacting with thionyl chloride.[10]

Pharmaceutical Intermediate: This compound is a vital building block in the synthesis of

pharmaceuticals.[11] Its structure is incorporated into various drug candidates, contributing

to the development of new therapeutic agents. For instance, it has been used in the

synthesis of Lux-S enzyme inhibitors.[10]

Agrochemicals: The agrochemical industry utilizes 2,6-Dichlorobenzoic acid as a precursor

for the production of herbicides and other crop protection agents.[2] Its herbicidal activity

stems from its ability to disrupt the hormone balance and protein synthesis in broadleaf

weeds.[2]

Dye Industry: It also functions as an intermediate in the synthesis of a variety of dyes.

The reactivity of both the carboxylic acid group and the chlorine atoms makes 2,6-
Dichlorobenzoic acid a valuable precursor for creating 1,2,3-trisubstituted benzene

derivatives, which are important scaffolds in medicinal chemistry.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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